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Compound of Interest

Compound Name: N-Methylethanamine-d2

Cat. No.: B1433879 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when working with volatile and hazardous compounds. This guide

provides essential, immediate safety and logistical information for the handling of N-
Methylethanamine-d2, an isotopically labeled secondary aliphatic amine. Adherence to these

protocols is critical for minimizing risk and ensuring a safe research environment.

Note: N-Methylethanamine-d2 shares nearly identical chemical and physical properties with

its non-deuterated counterpart, N-Methylethylamine. Therefore, the safety and handling

precautions are interchangeable.

Immediate Safety and Personal Protective
Equipment (PPE)
N-Methylethanamine-d2 is a highly flammable, corrosive, and toxic liquid that can cause

severe skin burns and eye damage. It is harmful if swallowed, in contact with skin, or inhaled.

[1][2][3] Proper personal protective equipment is the first and most critical line of defense

against exposure.
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PPE Category Specification
Standard Compliance
(Example)

Eye Protection

Tightly fitting safety goggles

and a face shield (minimum 8-

inch) must be worn.

NIOSH (US) or EN 166 (EU)

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene) must

be worn. Gloves must be

inspected for integrity before

each use.[4]

EN 374

Body Protection

A flame-retardant and

chemical-resistant lab coat or a

complete chemical protection

suit should be worn.[1][5]

-

Respiratory Protection

Work must be conducted in a

well-ventilated area, preferably

within a chemical fume hood.

[4] If exposure limits are likely

to be exceeded, a

NIOSH/MSHA-approved

respirator is required.[6]

-

Quantitative Safety Data
Understanding the quantitative toxicological data of N-Methylethanamine is crucial for risk

assessment and safe handling.
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Metric Value Species Reference

LD50 (Oral) 500.1 mg/kg - [5]

LD50 (Dermal) 1,100 mg/kg - [5]

LC50 (Inhalation)

11 mg/L (4 hours)

(Acute toxicity

estimate)

- [5]

Flash Point < -34 °C / < -29 °F -

Boiling Point 36 - 37 °C - [2]

Experimental Protocol: Handling and Use
This protocol outlines the standard operating procedure for safely handling N-
Methylethanamine-d2 in a laboratory setting.

1. Preparation:

Ensure the work area is clean and uncluttered.
Verify that a certified chemical fume hood is operational.
Confirm that an emergency eyewash station and safety shower are accessible.[7]
Assemble all necessary equipment, including appropriate glassware and non-sparking tools.
[8]
Don all required personal protective equipment as specified in the table above.

2. Handling:

All handling of N-Methylethanamine-d2 must be performed within a chemical fume hood.
Ground and bond containers when transferring the liquid to prevent static discharge.[8]
Keep the container tightly closed when not in use.[9]
Avoid inhalation of vapors and any contact with skin and eyes.[2]
Keep away from all sources of ignition, including heat, sparks, open flames, and hot
surfaces.[2]

3. Storage:

Store in a cool, dry, and well-ventilated area designated for flammable liquids.[7]
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Keep containers tightly sealed and store in a locked cabinet.[10]
Store away from incompatible materials such as acids, strong oxidizing agents, acid
anhydrides, and acid chlorides.[6]

Disposal Plan
Proper disposal of N-Methylethanamine-d2 and contaminated materials is crucial to prevent

environmental contamination and ensure safety.

Waste Collection:

Collect all waste, including unused product and contaminated disposables (e.g., gloves,

absorbent materials), in a designated and clearly labeled hazardous waste container.

The container must be compatible with the chemical and tightly sealed.

Disposal Method:

Dispose of the chemical waste through a licensed chemical disposal company.[2]

Incineration in a chemical incinerator equipped with an afterburner and scrubber is a

recommended method.[2]

Do not dispose of the chemical down the drain.[1]

Visual Safety Workflows
To further clarify the procedural steps for handling and emergency response, the following

diagrams illustrate the necessary actions.
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Caption: Workflow for the safe handling of N-Methylethanamine-d2.
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Spill Response
Personal Exposure

Spill or Exposure Occurs

Evacuate Immediate Area
Skin Contact:

Remove Clothing,
Flush with Water for 15 min

Eye Contact:
Rinse with Water for 15 min

Inhalation:
Move to Fresh Air

Notify Supervisor & EHS

Absorb with Inert Material
(if safe to do so) Ensure Ventilation

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Emergency response plan for spills or personal exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Phone: (601) 213-4426
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